5-ethyl-5-(4-fluorophenyl)imidazolidine-2,4-dione

• IUPAC Name: 5-ethyl-5-(4-fluorophenyl)imidazolidine-2,4-dione
• InChI: InChI=1S/C11H11FN2O2/c1-2-11(9(15)13-10(16)14-11)7-3-5-8(12)6-4-7/h3-6H,2H2,1H3,(H2,13,14,15,16)
• InChI Key: JIYSWHFJZINGEZ-UHFFFAOYSA-N
• Canonical SMILES: CCC1(C(=O)NC(=O)N1)C2=CC=C(C=C2)F
• Molecular Formula: C11H11FN2O2
• DSSTOX Substance ID: DTXSID701036354
• Molecular Weight: 222.22 g/mol
• Solubility: 28.5 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 6331-66-4, 1894-57-1

Description

5-ethyl-5-(4-fluorophenyl)imidazolidine-2,4-dione (EFID) is an organic compound that has been studied for its various scientific applications. It is a heterocyclic compound, consisting of a five-membered ring with an imidazolidine group and a phenyl group with a fluorine atom attached. EFID is used in a variety of chemical reactions, such as the synthesis of other compounds and the formation of organometallic complexes. It has also been studied for its potential applications in the fields of medicine, biochemistry, and physiology.

Scientific Research Applications

5-ethyl-5-(4-fluorophenyl)imidazolidine-2,4-dione has been studied for its potential applications in various scientific fields. It has been used as a reagent in the synthesis of a variety of compounds, including heterocyclic compounds, organometallic complexes, and other organic molecules. This compound has also been studied for its potential applications in medicine, biochemistry, and physiology. For example, this compound has been used as a ligand in the synthesis of organometallic complexes, which have potential applications in drug delivery systems and as catalysts for various reactions.

Mechanism of Action

Target of Action

Imidazolidine derivatives have been associated with various biological activities .

Mode of Action

Some imidazolidine derivatives have been found to exhibit anticonvulsant activity, potentially mediated through 5-ht1a/5-ht2a receptors .

Biochemical Pathways

The interaction with 5-ht1a/5-ht2a receptors suggests potential involvement in serotonin signaling pathways .

Result of Action

Some imidazolidine derivatives have shown anticonvulsant effects .

Advantages and Limitations for Lab Experiments

5-ethyl-5-(4-fluorophenyl)imidazolidine-2,4-dione has several advantages for use in laboratory experiments. It is a relatively inexpensive compound and is readily available. It is also a relatively stable compound and is not easily degraded by heat or light. However, this compound is a toxic compound and should be handled with care. It should also be stored in a cool, dry place, away from direct sunlight.

Future Directions

Future research on 5-ethyl-5-(4-fluorophenyl)imidazolidine-2,4-dione should focus on further understanding its mechanism of action and its potential applications in medicine, biochemistry, and physiology. Further research should also be done to investigate the safety and toxicity of this compound, as well as its potential interactions with other compounds. Additionally, further research should be done to investigate the potential applications of this compound in the synthesis of other compounds and the formation of organometallic complexes.

Synthesis Methods

5-ethyl-5-(4-fluorophenyl)imidazolidine-2,4-dione can be synthesized using a variety of methods. One of the most commonly used methods is the reaction of 4-fluorobenzaldehyde and ethyl isocyanate, followed by hydrolysis of the isocyanate to form this compound. This method has been used to synthesize this compound in high yields, with the reaction taking place at temperatures ranging from room temperature to 100°C.